Cas no 2022435-70-5 (2,2,2-Trifluoro-N-(3-fluoro-3-methylbutyl)acetamide)

• Product Name: 2,2,2-Trifluoro-N-(3-fluoro-3-methylbutyl)acetamide
• CAS No: 2022435-70-5
• MF: C₇H₁₁F₄NO
• MW: 201.161956071854
• CID: 5793357
• PubChem ID: 146155291
• Update Time: 2025-10-29

2,2,2-Trifluoro-N-(3-fluoro-3-methylbutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-N-(3-fluoro-3-methylbutyl)acetamide
• 2022435-70-5
• EN300-7199720

• Inchi： 1S/C7H11F4NO/c1-6(2,8)3-4-12-5(13)7(9,10)11/h3-4H2,1-2H3,(H,12,13)
• InChI Key： PFFSDHUZLONDIN-UHFFFAOYSA-N
• SMILES： FC(C)(C)CCNC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 201.07767662g/mol
• Monoisotopic Mass: 201.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Additional information on 2,2,2-Trifluoro-N-(3-fluoro-3-methylbutyl)acetamide

Comprehensive Overview of 2,2,2-Trifluoro-N-(3-fluoro-3-methylbutyl)acetamide (CAS No. 2022435-70-5)

2,2,2-Trifluoro-N-(3-fluoro-3-methylbutyl)acetamide (CAS No. 2022435-70-5) is a fluorinated acetamide derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's molecular formula, C₇H₁₁F₄NO, highlights its potential as a versatile intermediate in synthetic chemistry. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its ability to enhance bioavailability and metabolic stability, making it a subject of interest for researchers exploring new therapeutic agents.

The 2,2,2-trifluoroacetamide moiety in this compound is particularly noteworthy, as it is often associated with improved lipophilicity and membrane permeability. These characteristics are critical in the development of central nervous system (CNS) drugs, a hot topic in modern pharmacology. Recent studies have shown that fluorinated analogs, such as 2,2,2-Trifluoro-N-(3-fluoro-3-methylbutyl)acetamide, can significantly reduce the degradation rates of active pharmaceutical ingredients (APIs), addressing one of the most common challenges in drug formulation.

In agrochemical applications, the compound's fluoroalkyl groups contribute to its potential as a pesticide intermediate. With the global push toward sustainable agriculture, researchers are actively investigating fluorinated compounds for their ability to improve crop protection while minimizing environmental impact. The 3-fluoro-3-methylbutyl side chain in this molecule may offer selective herbicidal or fungicidal properties, aligning with the industry's focus on precision agriculture.

From a synthetic perspective, CAS No. 2022435-70-5 is often discussed in the context of nucleophilic substitution reactions and amide bond formation. These reactions are fundamental to organic synthesis, and the compound's reactivity profile makes it a valuable building block for constructing complex molecular architectures. Its stability under various reaction conditions has also made it a candidate for flow chemistry applications, a trending topic in green chemistry.

The growing interest in fluorine-containing compounds has led to increased searches for 2,2,2-Trifluoro-N-(3-fluoro-3-methylbutyl)acetamide suppliers and synthesis protocols. Researchers frequently inquire about its spectroscopic data (e.g., NMR, IR) and solubility profiles, which are essential for experimental design. Additionally, the compound's potential role in PET radiopharmaceuticals has sparked discussions in medical imaging forums, further amplifying its relevance.

Quality control and analytical methods for CAS No. 2022435-70-5 are another area of focus. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to ensure purity, particularly for pharmaceutical-grade material. The compound's storage conditions and shelf life are also frequently searched topics, reflecting the practical considerations of laboratory use.

In summary, 2,2,2-Trifluoro-N-(3-fluoro-3-methylbutyl)acetamide represents a compelling case study in the intersection of fluorine chemistry and applied sciences. Its dual utility in pharmaceuticals and agrochemicals, combined with its synthetic accessibility, positions it as a compound of enduring interest. As research into fluorinated building blocks continues to expand, this molecule is likely to remain at the forefront of innovation in both academic and industrial settings.